Cas no 1205749-10-5 (Tert-butyl N-[(2-methylpyrrolidin-2-yl)methyl]carbamate)

• Product Name: Tert-butyl N-[(2-methylpyrrolidin-2-yl)methyl]carbamate
• CAS No: 1205749-10-5
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5040957
• PubChem ID: 82393978
• Update Time: 2025-06-30

Tert-butyl N-[(2-methylpyrrolidin-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2-methylpyrrolidin-2-yl)methyl]carbamate
• tert-Butyl ((2-methylpyrrolidin-2-yl)methyl)carbamate
• Tert-butyl N-[(2-methylpyrrolidin-2-yl)methyl]carbamate

• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)12-8-11(4)6-5-7-13-11/h13H,5-8H2,1-4H3,(H,12,14)
• InChI Key： JJWXOBCPVLKGMO-UHFFFAOYSA-N
• SMILES： O(C(NCC1(C)CCCN1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• XLogP3: 1.2
• Topological Polar Surface Area: 50.4

Additional information on Tert-butyl N-[(2-methylpyrrolidin-2-yl)methyl]carbamate

Research Brief on Tert-butyl N-[(2-methylpyrrolidin-2-yl)methyl]carbamate (CAS: 1205749-10-5) in Chemical Biology and Pharmaceutical Applications

Tert-butyl N-[(2-methylpyrrolidin-2-yl)methyl]carbamate (CAS: 1205749-10-5) is a chiral carbamate derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and psychiatric disorders. Recent studies have highlighted its role in the development of novel modulators for neurotransmitter receptors, including GABA_A and NMDA receptors, which are implicated in conditions such as anxiety, depression, and epilepsy.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of Tert-butyl N-[(2-methylpyrrolidin-2-yl)methyl]carbamate derivatives to enhance their binding affinity to α5-containing GABA_A receptors. The study employed a combination of molecular docking, X-ray crystallography, and electrophysiological assays to demonstrate that subtle modifications to the pyrrolidine ring and carbamate moiety could significantly influence receptor subtype selectivity. These findings open new avenues for the design of next-generation anxiolytics with reduced side effects compared to traditional benzodiazepines.

Another groundbreaking application was reported in ACS Chemical Neuroscience (2024), where this compound was utilized as a precursor for the synthesis of positron emission tomography (PET) tracers targeting sigma-2 receptors. The researchers developed a fluorine-18 labeled analog of Tert-butyl N-[(2-methylpyrrolidin-2-yl)methyl]carbamate, which exhibited excellent blood-brain barrier penetration and high specificity for sigma-2 receptors in preclinical models. This advancement holds promise for the non-invasive imaging of neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, recent innovations in the preparation of Tert-butyl N-[(2-methylpyrrolidin-2-yl)methyl]carbamate have focused on green chemistry approaches. A 2024 Organic Process Research & Development paper described a continuous-flow asymmetric hydrogenation process that achieved >99% enantiomeric excess while reducing solvent waste by 70% compared to batch methods. This environmentally friendly synthesis aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

The compound's unique stereochemistry also makes it valuable for studying enzyme inhibition mechanisms. A recent Biochemistry publication (2024) revealed that derivatives of Tert-butyl N-[(2-methylpyrrolidin-2-yl)methyl]carbamate can act as transition-state analogs for proline-specific peptidases, providing insights that may lead to new treatments for fibrosis and cancer metastasis. The study combined kinetic analysis with cryo-EM to elucidate the molecular basis of inhibition.

Looking forward, the versatility of Tert-butyl N-[(2-methylpyrrolidin-2-yl)methyl]carbamate continues to inspire innovative research across multiple therapeutic areas. Current clinical trials (Phase I/II) are investigating its derivatives as potential treatments for cognitive impairment associated with schizophrenia, while early-stage research explores applications in pain management and addiction therapy. The compound's modular structure allows for diverse pharmacological modifications, positioning it as a valuable scaffold in modern drug discovery pipelines.